Cas no 808133-86-0 (Benzaldehyde,2-methyl-6-(1-piperidinyl)-)

• Product name: Benzaldehyde,2-methyl-6-(1-piperidinyl)-
• CAS No: 808133-86-0
• MF: C₁₃H₁₇NO
• MW: 203.28018
• CID: 715066
• PubChem ID: 45096833

Benzaldehyde,2-methyl-6-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2-methyl-6-(1-piperidinyl)-
• 2-methyl-6-piperidin-1-ylbenzaldehyde
• Benzaldehyde, 2-methyl-6-(1-piperidinyl)- (9CI)
• SCHEMBL3857105
• DTXSID50667521
• 808133-86-0
• 2-Methyl-6-(1-piperidinyl)benzaldehyde
• UPVDTLMYDVLKFS-UHFFFAOYSA-N
• 2-Methyl-6-(piperidin-1-yl)benzaldehyde

• Inchi： InChI=1S/C13H17NO/c1-11-6-5-7-13(12(11)10-15)14-8-3-2-4-9-14/h5-7,10H,2-4,8-9H2,1H3
• InChI Key： UPVDTLMYDVLKFS-UHFFFAOYSA-N
• SMILES： CC1=C(C(=CC=C1)N2CCCCC2)C=O

Computed Properties

• Exact Mass: 203.131
• Monoisotopic Mass: 203.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 2.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines